5-(Benzyl(methyl)amino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-[benzyl(methyl)amino]-2-[5-[(2-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H21N3O3/c1-17-8-6-7-11-21(17)28-16-19-12-13-22(29-19)23-26-20(14-25)24(30-23)27(2)15-18-9-4-3-5-10-18/h3-13H,15-16H2,1-2H3
• InChI Key: ZNNWXZLRHXDFLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=CC=C(O2)C3=NC(=C(O3)N(C)CC4=CC=CC=C4)C#N
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

5-(Benzyl(methyl)amino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C24H21N3O3 and its molecular weight is 399.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The compound 5-(Benzyl(methyl)amino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile belongs to a class of chemicals that are often involved in complex organic synthesis and chemical reactions aimed at producing novel molecules with potential applications in various scientific fields. For instance, compounds like 4-Amino-1-(and 2-)methyl-1,2,3-triazole-5-carbonitrile, obtained through the acidic hydrolysis of related carbonitriles, serve as precursors in the synthesis of triazole derivatives with various substituents, indicating a broad reactivity profile suitable for creating diverse chemical entities (A. Albert, 1973). Similarly, the synthesis of compounds like 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine showcases the intricate reactions involving furan and carbonitrile groups to create molecules with potential applications in materials science and pharmaceuticals (S. A. Halim, M. Ibrahim, 2022).

Material Science Applications

The structural motifs present in 5-(Benzyl(methyl)amino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile, such as the furan and oxazole rings, are often explored in material science for their unique properties. For example, furan derivatives are synthesized for their potential use in creating new materials with desired properties, including fluorescent properties for use in dyes and pigments, as seen in the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives (D. W. Rangnekar, D. D. Rajadhyaksha, 1986). The incorporation of oxazole rings into molecules is also of interest in developing new materials with specific electronic and photophysical properties, as highlighted in the study of novel furyl-benzoxazol-5-yl-L-alanines for transition metal recognition (R. C. Ferreira, M. Raposo, S. Costa, 2018).